Cas no 5660-37-7 ((1,2',1',1'',3'',1''',2''',1'''')Quinquephenyl)

• Product Name: (1,2',1',1'',3'',1''',2''',1'''')Quinquephenyl
• CAS No: 5660-37-7
• MF: C₃₀H₂₂
• MW: 382.495687961578
• CID: 2667164
• PubChem ID: 633388
• Update Time: 2025-04-21

(1,2',1',1'',3'',1''',2''',1'''')Quinquephenyl Chemical and Physical Properties

Names and Identifiers

• 1,1':2',1'':3'',1''':2''',1''''-Quinquebenzene
• PJHQBYBCLZCZNF-UHFFFAOYSA-N
• 684-423-1
• 1,1':3',1''-Terphenyl, 2,2''-diphenyl-
• (1,2',1',1'',3'',1''',2''',1'''')QUINQUEPHENYL
• 5660-37-7
• m-Terphenyl, 2,2''-diphenyl-
• 1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl
• AKOS024428697
• (1,2',1',1'',3'',1''',2''',1'''')Quinquephenyl

• Inchi： 1S/C30H22/c1-3-12-23(13-4-1)27-18-7-9-20-29(27)25-16-11-17-26(22-25)30-21-10-8-19-28(30)24-14-5-2-6-15-24/h1-22H
• InChI Key： PJHQBYBCLZCZNF-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C=1)C1=CC=CC=C1C1C=CC=CC=1)C1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 382.172150702Da
• Monoisotopic Mass: 382.172150702Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 0Ų